Ethyl 5-hydroxy-1-methyl-1H-indole-2-carboxylate

• Molecular Formula: C12H13NO3
• Molecular Weight: 219.24 g/mol
• IUPAC Name: ethyl 5-hydroxy-1-methylindole-2-carboxylate
• InChI: InChI=1S/C12H13NO3/c1-3-16-12(15)11-7-8-6-9(14)4-5-10(8)13(11)2/h4-7,14H,3H2,1-2H3
• InChI Key: OEJVBTJIEKANPF-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC2=C(N1C)C=CC(=C2)O

Description

Ethyl 5-hydroxy-1-methyl-1H-indole-2-carboxylate is a useful research compound. Its molecular formula is C12H13NO3 and its molecular weight is 219.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Prepared from ethyl 1-methyl-5-(phenylmethoxy)-1H-indole-2-carboxylate (Monge Vega A, et al., An. Ouim. 72:267) by catalytic hydrogenolysis in ethanol as described in Example 15. Recrystallization from ether gives the product in 80% yield; mp 140°-142° C.

Synthesis routes and methods II

Procedure details

A mixture of crude ethyl 5-(benzyloxy)-1-methyl-1H-indole-2-carboxylate (1.07 g, 3.46 mmol), 10% palladium on carbon (500 mg, 0.47 mmol) and ammonium formate (1.09 g, 17.29 mmol) in 50 mL ethanol was sparged with argon three times and heated at reflux for 1 h. The mixture was cooled, diluted with 100 mL ethanol and filtered through Celite, washed with ethanol and concentrated to give ethyl 5-hydroxy-1-methyl-1H-indole-2-carboxylate (1.82 g, 49% over two steps).